N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C14H15N3O5S/c1-17-7-13(15-10-17)23(19,20)16-9-14(18,11-4-6-21-8-11)12-3-2-5-22-12/h2-8,10,16,18H,9H2,1H3
• InChI Key: XYGOLQOEZKCDSP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCC(C2=COC=C2)(C3=CC=CO3)O
• Molecular Formula: C14H15N3O5S
• Molecular Weight: 337.35 g/mol
• CAS No.: 2034621-88-8

Description

N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H15N3O5S and its molecular weight is 337.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-1-methyl-1H-imidazole-4-sulfonamide is a compound with potential applications in various fields of chemistry and pharmacology. Research on similar compounds indicates a broad interest in the synthesis and properties of furan and imidazole derivatives for their diverse biological activities and chemical functionalities.

One study focuses on the efficient construction of 2-sulfonylbenzo[b]furans, showcasing a method that could be relevant to synthesizing related compounds like this compound. This process uses a CuCl2·2H2O/AgTFA system under mild conditions, suggesting a potential pathway for synthesizing or modifying similar sulfonamide compounds (Li & Liu, 2014).

Another pertinent study presents the synthesis and properties of 2,5-bis(furan-2-yl)-1H-imidazole, involving the Weidenhagen reaction. This research could offer insights into the chemical behavior and modification possibilities of related sulfonamide compounds (El’chaninov, Vlasova, & El’chaninov, 2017).

Biological Activities and Applications

Sulfonamide compounds, including those with furan and imidazole rings, are known for their significant biological activities. Research into similar sulfonamide-based hybrids reveals a wide range of potential biological activities, highlighting the importance of sulfonamides in developing new therapeutics (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).

In the context of corrosion inhibition, studies on compounds with similar structural features to this compound show potential applications in protecting metals against corrosion. This application is crucial for industries requiring materials with long-lasting resistance to corrosive environments (Sappani & Karthikeyan, 2014).